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Compound of Interest

Compound Name: Efaproxiral-d6

CAS No.: 1246815-16-6

Cat. No.: B587871

Get Quote

Executive Summary & Immediate Directives
Efaproxiral-d6 (CAS: 1246815-16-6) is a stable isotope-labeled internal standard used

primarily in LC-MS/MS quantification of the radiation sensitizer Efaproxiral (RSR13).[1][2]

CRITICAL SAFETY DISTINCTION: While labeled as an "isotope," this compound contains

Deuterium (^2H), which is a stable, non-radioactive isotope.

DO NOT dispose of this material in radioactive waste streams.[2]

DO NOT flush down laboratory drains (sewer).[1][2]

DO treat as High-Hazard Pharmaceutical/Chemical Waste intended for high-temperature

incineration.[1][2]

Material Intelligence & Hazard Characterization
To ensure safe handling, one must understand the physicochemical nature of the material

beyond its safety data sheet (SDS).
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Chemical Profile
Efaproxiral acts as an allosteric modifier of hemoglobin, decreasing oxygen-binding affinity to

enhance tissue oxygenation.[2][3][4][5] The deuterated form (-d6) retains these biological

properties while serving as a mass spectrometric reference.[1][2]

Property Data Operational Implication

Chemical Name Efaproxiral-d6

2-[4-[2-[(3,5-

dimethylphenyl)amino]-2-

oxoethyl]phenoxy]-2-

methylpropanoic acid-d6

CAS Number 1246815-16-6
Use for waste manifesting and

inventory tracking.[1][2][6]

Parent Compound Efaproxiral (RSR13)
Bioactive pharmacophore;

aquatic toxin.[1][2]

Isotope Type Stable (^2H)
NO Geiger counter or shielding

required.[1][2]

Solubility DMSO, Methanol
Waste will likely be organic

solvent-based.[1][2]

Bioactivity Hemoglobin Modifier
High toxicity risk to aquatic life

if leached.[2][7]

The "Why" Behind the Protocol (Causality)
Aquatic Toxicity: The parent compound is toxic to aquatic invertebrates.[2][7] Standard

wastewater treatment plants (WWTP) do not effectively degrade complex phenyl-propanoic

acid derivatives.[1][2] Therefore, drain disposal is strictly prohibited.

Analytical Cross-Contamination: As a "sticky" hydrophobic compound, Efaproxiral-d6
residues can adhere to plumbing and glassware, creating "memory effects" in sensitive LC-

MS instruments.[1] Therefore, glass decontamination is a data integrity requirement, not just

a safety rule.
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Bioaccumulation: Incineration is the only method that guarantees the destruction of the

pharmacophore, preventing environmental bioaccumulation.[2]

Detailed Disposal Protocols
Scenario A: Neat Solid Waste (Expired or Spilled)
Applicability: Expired vials, spilled powder, or weighing boat residues.

Segregation: Isolate the solid material.[2] Do not mix with oxidizers (peroxides, nitrates) as

the aniline moiety can react vigorously.

Containerization: Transfer material into a High-Density Polyethylene (HDPE) or amber glass

jar.

Labeling: Affix a hazardous waste label.

Primary Constituent:[5][8][9][10][11] Efaproxiral-d6.

Hazard Class: Toxic, Irritant.[2][7]

Note: "Non-Radioactive Stable Isotope."[2]

Disposal Path: Route to High-Temperature Incineration via a licensed chemical waste

contractor.[1][2]

Scenario B: Liquid Waste (LC-MS Effluent & Stock
Solutions)
Applicability: HPLC waste lines, leftover stock solutions in DMSO/Methanol.[1]

Solvent Compatibility: Ensure the waste container is compatible with the solvent matrix

(usually Methanol or Acetonitrile).[2]

Segregation: Collect in the "Halogenated" or "Non-Halogenated" organic solvent stream

depending on your mobile phase. Efaproxiral-d6 itself is non-halogenated, but if your LC

method uses Chloroform or Dichloromethane, it must go to Halogenated waste.[2]
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Volume Management: Do not overfill containers (>90%). Thermal expansion of solvents can

cause rupture.[2]

Disposal Path: Fuel Blending or Incineration.[2]

Scenario C: Glassware Decontamination (The Triple
Rinse)
Applicability: Vials, volumetric flasks, and syringes.

Solvent Rinse: Rinse glassware 3x with a solvent in which the compound is highly soluble

(Methanol or DMSO).[2]

Action: Collect these rinses into the Liquid Waste container (Scenario B).

Water Rinse: Rinse 1x with Deionized Water.

Final Disposition:

If the glass is visibly clean: Dispose of as "Decontaminated Glass Waste" (Sharps bin or

glass trash).[2]

If residue remains: Dispose of the entire vessel as Solid Hazardous Waste.[2]

Decision Logic & Workflow
The following diagram illustrates the decision-making process for disposing of Efaproxiral-d6,

ensuring compliance and safety.
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Waste Generation:
Efaproxiral-d6

Assess Physical State
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High-Temp Incineration
(Licensed Contractor)

Primary Path

Segregate by Solvent Type
(Halogenated vs Non-Halogenated)

Triple Rinse (MeOH/DMSO)
Collect Rinsate as Liquid Waste

Visibly Clean?

No (Residue Remains)

Glass Recycling/Trash
(Defaced Label)

Yes

Click to download full resolution via product page

Figure 1: Decision matrix for Efaproxiral-d6 waste streams. Note the convergence on

incineration for all chemical residues.
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Regulatory Compliance & Classification
While Efaproxiral is not explicitly listed on the EPA RCRA "P" or "U" lists, it must be

characterized by the generator.[2]

RCRA Status: Treat as Hazardous Waste based on toxicity characteristic and industry best

practices for antineoplastic/bioactive agents.[2]

EPA Waste Code Suggestion: If not characteristic (ignitable/corrosive), use D001 (if in

ignitable solvent) or classify as Non-RCRA Regulated Hazardous Waste (state-dependent),

but manage as hazardous to prevent environmental release.[1]

DEA Status: Not a controlled substance.[2]

WADA Status: Prohibited Method (M1) – Manipulation of blood components.[2] Possession

is legal for research; use in athletes is banned.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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